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[City, State] – [Date] – For researchers in oncology, cell cycle regulation, and drug

development, the accurate detection of Cyclin-Dependent Kinase Inhibitor 1B (CDKN1B), also

known as p27Kip1, is paramount. As a critical tumor suppressor and a key regulator of the cell

cycle, reliable quantification of CDKN1B protein levels by Western Blotting is essential for

experimental success. This application note provides a comprehensive guide to selecting the

best CDKN1B antibody for Western Blotting, complete with detailed protocols and a

comparative analysis of commercially available options.

Introduction to CDKN1B (p27Kip1)
CDKN1B is a member of the Cip/Kip family of cyclin-dependent kinase (CDK) inhibitors. Its

primary function is to control the progression of the cell cycle at the G1 phase by binding to and

inhibiting the activity of cyclin E-CDK2 and cyclin D-CDK4 complexes.[1][2] This inhibition

prevents the cell from entering the S phase, thus acting as a crucial checkpoint for cell division.

[1][2] Due to its role as a negative regulator of cell proliferation, the loss or inactivation of

CDKN1B is frequently observed in various human cancers, often correlating with a poor

prognosis.[3] The protein has a molecular weight of approximately 22-27 kDa.[3][4]

Comparative Analysis of Top-Performing CDKN1B
Antibodies for Western Blotting

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1175087?utm_src=pdf-interest
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/pdf/Western_blot_protocol_for_detecting_Cdk1_IN_5_effects_on_cyclin_B1_levels.pdf
https://en.wikipedia.org/wiki/CDKN1B
https://www.benchchem.com/pdf/Western_blot_protocol_for_detecting_Cdk1_IN_5_effects_on_cyclin_B1_levels.pdf
https://en.wikipedia.org/wiki/CDKN1B
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://atlasgeneticsoncology.org/gene/116/cdkn1b-(cyclin-dependent-kinase-inhibitor-1-b)
https://atlasgeneticsoncology.org/gene/116/cdkn1b-(cyclin-dependent-kinase-inhibitor-1-b)
https://file.medchemexpress.com/batch_PDF/HY-P70037/CDKN1B-Protein-Human-His-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1175087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of a highly specific and sensitive primary antibody is the most critical factor for a

successful Western Blot. Based on a thorough review of citation data, manufacturer validation,

and user feedback, we have compiled a list of recommended CDKN1B antibodies that have

demonstrated robust performance in Western Blotting applications.
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Antibody
Name/ID

Host
Species

Clonality
Tested
Species

Recommen
ded WB
Dilution

Key
Features &
Citations

Santa Cruz

Biotechnolog

y sc-1641 (F-

8)

Mouse Monoclonal
Human,

Mouse, Rat

1:100 -

1:1000

Highly cited

(673

publications),

consistently

positive user

reviews for

WB.

Recognizes a

band at ~27

kDa.[5][6]

BD

Biosciences

610242

Mouse Monoclonal
Human,

Mouse
Not specified

Used in

published

research for

quantitative

Western

Blotting.[7]

Cusabio

CSB-

RA005087A0

HU (1G2)

Rabbit Monoclonal
Human,

Mouse

1:500 -

1:5000

Recombinant

monoclonal

antibody with

positive WB

data in

multiple cell

lysates

(HepG2,

HeLa, MCF-

7, NIH/3T3).

[8]

Thermo

Fisher

Scientific BS-

0742R

Rabbit Polyclonal

Human,

Mouse, Rat,

Chicken

1:300

Validated for

WB, IHC,

ICC/IF, and

Flow

Cytometry.[9]
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Abclonal

A0290
Rabbit Polyclonal Human, Rat 1:1000

Shows

specific

bands in

various

lysates with

good signal-

to-noise ratio.

[10]

Signaling Pathway of CDKN1B
The regulation of CDKN1B activity is a multi-layered process involving transcriptional control,

phosphorylation, and proteasomal degradation. Understanding this pathway is crucial for

interpreting experimental results.
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Caption: Simplified CDKN1B (p27) signaling pathway.[2]

Detailed Protocol for Western Blotting of CDKN1B
This protocol is optimized for the detection of CDKN1B in mammalian cell lysates.

I. Protein Lysate Preparation
Cell Lysis:
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Place the cell culture dish on ice and wash the cells once with ice-cold 1X Phosphate

Buffered Saline (PBS).

Aspirate the PBS and add ice-cold RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM

NaCl, 1% NP-40, 0.25% sodium deoxycholate, 1 mM EDTA) supplemented with protease

and phosphatase inhibitors.[7] A typical volume is 100-200 µL for a 6 cm dish.

Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled

microcentrifuge tube.

Incubate the lysate on ice for 30 minutes, vortexing occasionally.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[1]

Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

Protein Quantification:

Determine the protein concentration of the lysate using a BCA protein assay kit.

II. SDS-PAGE and Protein Transfer
Sample Preparation:

Mix equal amounts of protein (20-30 µg) with 4X Laemmli sample buffer.[1]

Boil the samples at 95-100°C for 5 minutes to denature the proteins.

Electrophoresis:

Load the denatured protein samples and a pre-stained protein ladder into the wells of a

12% SDS-polyacrylamide gel.[7]

Run the gel at a constant voltage (e.g., 100-120 V) until the dye front reaches the bottom.

Protein Transfer:

Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF)

membrane using a wet or semi-dry transfer system.
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III. Immunoblotting
Blocking:

Block the membrane with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-

buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle

agitation.

Primary Antibody Incubation:

Dilute the primary CDKN1B antibody in the blocking buffer according to the recommended

dilution (see table above).

Incubate the membrane with the primary antibody solution overnight at 4°C with gentle

agitation.

Washing:

Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation:

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary

antibody (e.g., anti-mouse or anti-rabbit IgG) diluted in blocking buffer for 1 hour at room

temperature.

Final Washes:

Wash the membrane three times for 10 minutes each with TBST.

IV. Detection
Chemiluminescent Detection:

Prepare the enhanced chemiluminescence (ECL) detection reagent according to the

manufacturer's instructions.

Incubate the membrane with the ECL reagent for the recommended time.
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Capture the chemiluminescent signal using an imaging system or X-ray film. The expected

band for CDKN1B is approximately 27 kDa.[9]

Experimental Workflow
The following diagram illustrates the key steps in the Western Blotting protocol for CDKN1B
detection.
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Caption: Western Blotting workflow for CDKN1B detection.
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Conclusion
The successful detection of CDKN1B by Western Blotting is highly dependent on the quality of

the primary antibody and a well-optimized protocol. The Santa Cruz Biotechnology sc-1641 (F-

8) mouse monoclonal antibody is a highly recommended choice due to its extensive validation

in the scientific literature. By following the detailed protocol provided in this application note,

researchers can achieve reliable and reproducible results in their studies of CDKN1B,

contributing to a deeper understanding of cell cycle regulation and cancer biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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